Cas no 14010-73-2 (N,n,2-trimethylpent-3-yn-2-amine)

N,n,2-trimethylpent-3-yn-2-amine structure
14010-73-2 structure
Product Name:N,n,2-trimethylpent-3-yn-2-amine
CAS No:14010-73-2
MF:C8H15N
MW:125.211402177811
CID:903008
PubChem ID:101454
Update Time:2025-04-19

N,n,2-trimethylpent-3-yn-2-amine Chemical and Physical Properties

Names and Identifiers

    • N,n,2-trimethylpent-3-yn-2-amine
    • 2-Butynylamine, N,N,1,1-tetramethyl-
    • 2-Methyl-2-dimethylamino-3-pentin
    • 4-Dimethylamino-4-methyl-pentin-(2)
    • AC1L2QVA
    • BRN 2071897
    • Faunatrol
    • N,N,1,1-Tetramethyl-2-butinylamin
    • N,N,1,1-Tetramethyl-2-butinyl-amin
    • N,N,1,1-Tetramethyl-2-butynylamine
    • N,N,2-Trimethyl-3-pentyn-2-amine
    • NSC522164
    • NSC 522164
    • NSC-522164
    • 14010-73-2
    • 3-Pentyn-2-amine, N,N,2-trimethyl-
    • SCHEMBL15600927
    • DTXSID70161233
    • UNII-3N7R76IB60
    • 3N7R76IB60
    • 1,1-dimethyl-but-2-ynyl-dimethyl-amine
    • Inchi: 1S/C8H15N/c1-6-7-8(2,3)9(4)5/h1-5H3
    • InChI Key: KSJZYHGTWRFPEQ-UHFFFAOYSA-N
    • SMILES: N(C)(C)C(C#CC)(C)C

Computed Properties

  • Exact Mass: 125.12055
  • Monoisotopic Mass: 125.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
  • LogP: 1.34990
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